N-(2,6,7-Trimethyl-2,3-dihydro-4H-1-benzopyran-4-ylidene)hydroxylamine

• CAS No.: 61995-83-3
• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: N-(2,6,7-trimethyl-2,3-dihydrochromen-4-ylidene)hydroxylamine
• InChI: InChI=1S/C12H15NO2/c1-7-4-10-11(13-14)6-9(3)15-12(10)5-8(7)2/h4-5,9,14H,6H2,1-3H3
• InChI Key: OQIBYLJHTGUSBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=NO)C2=C(O1)C=C(C(=C2)C)C

Description

N-(2,6,7-Trimethyl-2,3-dihydro-4H-1-benzopyran-4-ylidene)hydroxylamine: is an organic compound with a complex structure that includes a benzopyran ring system

Preparation Methods

The synthesis of N-(2,6,7-Trimethyl-2,3-dihydro-4H-1-benzopyran-4-ylidene)hydroxylamine typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the benzopyran ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the hydroxylamine group: This step often involves the reaction of the benzopyran derivative with hydroxylamine or its derivatives under controlled conditions.

Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of catalysts to enhance reaction rates.

Chemical Reactions Analysis

N-(2,6,7-Trimethyl-2,3-dihydro-4H-1-benzopyran-4-ylidene)hydroxylamine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups on the benzopyran ring are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

N-(2,6,7-Trimethyl-2,3-dihydro-4H-1-benzopyran-4-ylidene)hydroxylamine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of N-(2,6,7-Trimethyl-2,3-dihydro-4H-1-benzopyran-4-ylidene)hydroxylamine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

N-(2,6,7-Trimethyl-2,3-dihydro-4H-1-benzopyran-4-ylidene)hydroxylamine can be compared with other similar compounds, such as:

4H-1-Benzopyran-4-one, 2,3-dihydro-: This compound shares the benzopyran ring system but lacks the hydroxylamine group and methyl substitutions.

2,3-Dihydro-4-benzopyranone: Similar in structure but differs in functional groups and substitutions.

5,6-Dihydro-2,4,6-trimethyl-4H-1,3,5-dithiazine: Contains a different ring system and functional groups.

The uniqueness of this compound lies in its specific combination of functional groups and substitutions, which confer distinct chemical and biological properties.